9-(3-chlorophenyl)-1-methyl-3-pentyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(3-chlorophenyl)-1-methyl-3-pentyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H24ClN5O2/c1-3-4-5-10-26-18(27)16-17(23(2)20(26)28)22-19-24(11-7-12-25(16)19)15-9-6-8-14(21)13-15/h6,8-9,13H,3-5,7,10-12H2,1-2H3
• InChI Key: QJFJEPGJCWANBT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(N=C3N2CCCN3C4=CC(=CC=C4)Cl)N(C1=O)C
• Molecular Formula: C20H24ClN5O2
• Molecular Weight: 401.9 g/mol

Description

The compound you mentioned is a complex organic molecule that likely belongs to the class of compounds known as purines. Purines are heterocyclic aromatic organic compounds, consisting of a pyrimidine ring fused to an imidazole ring. They are widely distributed in nature and are key components of many biological molecules, including DNA and RNA.

Molecular Structure Analysis

The molecular structure of your compound would likely be complex due to the presence of multiple rings and functional groups. The purine core would consist of a pyrimidine ring fused to an imidazole ring. The additional groups attached to this core would further complicate the structure.

Chemical Reactions Analysis

The chemical reactions involving your compound would likely depend on the specific functional groups present in the molecule. For example, compounds with similar structures have been found to undergo reactions such as cyclocondensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would depend on its specific structure. For example, purines are generally water-soluble.

Scientific Research Applications

Synthesis and Chemical Properties

Research efforts have delved into the synthesis of purinediones and their derivatives, highlighting methodologies for constructing complex purine frameworks. For instance, the synthesis of various purinediones demonstrates the versatility of these compounds as scaffolds for further chemical modification, potentially applicable to the compound (Šimo, Rybár, & Alföldi, 1995). Similarly, the exploration of ionization and methylation reactions of purine-6,8-diones contributes to understanding the chemical behavior and reactivity of purine derivatives, providing a foundation for future research on the specific compound mentioned (Rahat, Bergmann, & Tamir, 1974).

Mechanism of Action

The mechanism of action of your compound would depend on its specific structure and the biological context in which it is used. For instance, some purine derivatives have been found to have anticancer activity, possibly due to their ability to inhibit certain enzymes.